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Compound of Interest

Compound Name: NO-711ME

Cat. No.: B169952

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and storage of NO-711, a potent
and selective GABA transporter 1 (GAT-1) inhibitor. Adherence to these guidelines is crucial for
ensuring the integrity and efficacy of the compound in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: How should | store the solid (powder) form of NO-711?
Al: For long-term storage, it is recommended to store solid NO-711 in a tightly sealed
container, desiccated at +4°C. Some suppliers may recommend storage at -20°C.[1] Always

refer to the manufacturer's product-specific information sheet for the most accurate storage
temperature.

Q2: What is the recommended solvent for preparing NO-711 stock solutions?

A2: NO-711 is soluble in both Dimethyl Sulfoxide (DMSO) and water.[1][2] For a high
concentration stock solution, DMSO is recommended, with solubility up to 100 mM.[1][2] For
agueous solutions, the solubility is up to 10 mM in water.[2]

Q3: How should | prepare and store stock solutions of NO-7117?

A3: It is recommended to prepare fresh solutions for each experiment. If a stock solution must
be prepared in advance, it should be aliquoted into single-use vials to avoid repeated freeze-
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thaw cycles and stored in tightly sealed containers at -20°C.[3] Generally, these stock solutions
are usable for up to one month.

Q4: Is NO-711 sensitive to light?

A4: Yes, NO-711 is photosensitive. It is important to protect the solid compound and its
solutions from light by using amber vials or by wrapping containers in foil.

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Inconsistent or unexpected

experimental results

Compound degradation due to

improper storage or handling.

- Ensure the solid compound
has been stored correctly
(desiccated at +4°C or as
recommended).- Prepare fresh
solutions for each experiment.-
If using a stock solution,
ensure it has been stored
properly (aliquoted, at -20°C)
and is within its recommended
use-by date (typically up to
one month).- Protect all
solutions from light during

preparation and use.

Difficulty dissolving NO-711 in

water

The solubility of NO-711
hydrochloride in water is

temperature-dependent.

Sigma-Aldrich notes a
solubility of 10 mg/mL in water
at 60°C. Gentle warming may
aid dissolution for aqueous

solutions.

Precipitate forms in the stock

solution upon freezing

The concentration of the stock
solution may be too high for
the storage solvent at low

temperatures.

- Try preparing a slightly more
dilute stock solution.- Before
use, allow the vial to
equilibrate to room
temperature for at least 60
minutes and vortex to ensure
the compound is fully

dissolved.

Data on NO-711 Storage and Solubility
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Parameter Recommendation/Data Source
Storage of Solid Desiccate at +4°C or -20°C [1]
Solubility in DMSO Up to 100 mM [1][2]
Solubility in Water Upto 10 mM [2]

Aqueous Solubility Note

10 mg/mL at 60 °C

Stock Solution Storage

Aliquot and store at -20°C [3]

Stock Solution Stability

Useable for up to one month

Photosensitivity

Yes

Experimental Protocols

Protocol for Preparing a 100 mM Stock Solution in
DMSO

Preparation: Allow the vial of solid NO-711 to equilibrate to room temperature for at least 60

minutes before opening.

Weighing: Accurately weigh the desired amount of NO-711 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a final

concentration of 100 mM.

Mixing: Vortex the solution until the NO-711 is completely dissolved. Gentle warming in a

water bath (not exceeding 37°C) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into single-use, light-protected (amber or foil-wrapped)

vials and store at -20°C.

Protocol for Preparing a 10 mM Aqueous Stock Solution

o Preparation: Allow the vial of solid NO-711 to equilibrate to room temperature for at least 60

minutes before opening.
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e Weighing: Accurately weigh the desired amount of NO-711 powder in a sterile conical tube.

» Dissolution: Add the appropriate volume of sterile, purified water to achieve a final
concentration of 10 mM.

e Mixing: Vortex the solution vigorously. If complete dissolution is not achieved, the solution
can be gently warmed to 60°C to facilitate dissolution.

o Storage: It is highly recommended to use aqueous solutions of NO-711 on the same day of
preparation. If short-term storage is necessary, filter-sterilize the solution and store at 4°C for
no more than 24 hours, protected from light. For longer-term storage, preparing a fresh

solution is advised.

Visual Guides
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Inconsistent Experimental Results?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169952#n0-711-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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